Cas no 2229583-69-9 ((4-chloro-3-fluorophenyl)methyl sulfamate)

• Product Name: (4-chloro-3-fluorophenyl)methyl sulfamate
• CAS No: 2229583-69-9
• MF: C₇H₇ClFNO₃S
• MW: 239.651783227921
• CID: 6488987
• PubChem ID: 165693533
• Update Time: 2025-06-09

(4-chloro-3-fluorophenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (4-chloro-3-fluorophenyl)methyl sulfamate
• 2229583-69-9
• EN300-1990476

• Inchi： 1S/C7H7ClFNO3S/c8-6-2-1-5(3-7(6)9)4-13-14(10,11)12/h1-3H,4H2,(H2,10,11,12)
• InChI Key： PROHSOPVECQBPM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)COS(N)(=O)=O

Computed Properties

• Exact Mass: 238.9819201g/mol
• Monoisotopic Mass: 238.9819201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8Ų

Additional information on (4-chloro-3-fluorophenyl)methyl sulfamate

The Compound CAS No. 2229583-69-9: (4-Chloro-3-Fluorophenyl)Methyl Sulfamate

The compound with CAS No. 2229583-69-9, commonly referred to as (4-chloro-3-fluorophenyl)methyl sulfamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a 4-chloro-3-fluorophenyl group with a methyl sulfamate moiety. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest for both academic research and industrial applications.

Recent studies have highlighted the potential of (4-chloro-3-fluorophenyl)methyl sulfamate in various chemical transformations. Researchers have explored its role as an intermediate in the synthesis of advanced materials, particularly in the development of novel polymers and catalysts. The sulfamate group, known for its strong electron-withdrawing properties, plays a pivotal role in stabilizing reactive intermediates during these processes. This stability is crucial for achieving high yields in complex chemical reactions, making the compound a valuable tool in modern synthetic chemistry.

One of the most intriguing aspects of (4-chloro-3-fluorophenyl)methyl sulfamate is its ability to participate in regioselective reactions. A recent study published in *Chemical Communications* demonstrated that this compound can undergo highly selective nucleophilic substitutions under mild conditions. This reactivity is attributed to the electronic effects of the chlorine and fluorine substituents on the aromatic ring, which activate specific positions for nucleophilic attack. Such selectivity is highly desirable in the synthesis of biologically active molecules, where precise control over molecular architecture is essential.

In addition to its synthetic applications, (4-chloro-3-fluorophenyl)methyl sulfamate has shown promise in materials science. Scientists have investigated its use as a precursor for advanced organic semiconductors. The compound's ability to form stable π-conjugated systems makes it a candidate for applications in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent experiments reported in *Advanced Materials* indicate that derivatives of this compound exhibit favorable charge transport properties, paving the way for their integration into next-generation electronic devices.

The synthesis of (4-chloro-3-fluorophenyl)methyl sulfamate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. This is followed by sulfonation and subsequent substitution reactions to introduce the methyl group. The entire process requires meticulous control over reaction conditions to ensure high purity and yield. Researchers have also explored alternative synthetic routes, including microwave-assisted synthesis and catalytic methods, to enhance efficiency and reduce environmental impact.

From an environmental perspective, understanding the fate and behavior of (4-chloro-3-fluorophenyl)methyl sulfamate in natural systems is crucial. Recent toxicity studies conducted by environmental chemists have assessed its potential impact on aquatic ecosystems. These studies suggest that while the compound exhibits moderate biodegradability under aerobic conditions, further research is needed to evaluate its long-term effects on non-target species and ecological balance.

In conclusion, (4-chloro-3-fluorophenyl)methyl sulfamate stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and material science applications, position it as a key player in future innovations. As research continues to uncover new facets of this compound's potential, it is likely to play an increasingly important role in both academic and industrial settings.